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Compound of Interest

Compound Name: Saquinavir Mesylate

Cat. No.: B1662469 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper safety

protocols is paramount when handling chemical compounds. This document provides

procedural guidance for the safe handling and disposal of Saquinavir Mesylate.

Hazard Assessment
While several safety data sheets (SDS) classify Saquinavir Mesylate as not hazardous under

OSHA and GHS standards, it is prudent to treat it as a potent pharmaceutical compound.[1][2]

[3] Standard precautionary measures for handling chemicals should always be followed. Key

operational considerations include avoiding dust formation and preventing the substance from

entering drains or waterways.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent skin and eye exposure.

Eye Protection: Use equipment tested and approved under government standards such as

NIOSH (US) or EN 166 (EU), such as chemical safety goggles.[3][4]

Hand Protection: Wear compatible, chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling.[3][4]

Body Protection: A lab coat or protective gown is recommended to prevent skin exposure

and contamination of personal clothing.[4]
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Respiratory Protection: While generally not required, respiratory protection should be used if

dust or aerosols are generated.[3] Work should be conducted in an area with adequate

ventilation.[3]

Handling and Storage Protocol
Handling:

Avoid contact with skin, eyes, and clothing.[2]

Minimize the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling the substance.

Storage:

Keep containers tightly closed.[2]

Store in a dry, well-ventilated place.[2]

For product quality, refrigeration is recommended, though storage at controlled room

temperature (15° to 30°C or 59° to 86°F) is also acceptable.[2]

Store away from strong oxidizing agents.[2][3]

Spill and Disposal Plan
Spill Containment:

Evacuate personnel from the immediate area if necessary.

Prevent further leakage if it is safe to do so.[3]

Cover drains to prevent the substance from entering waterways.[1]

Mechanically collect the spilled solid (e.g., sweep up and shovel) while avoiding dust

generation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063757748023000000012830016900085906787/S020665_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063757748023000000012830016900085906787/S020665_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063757748023000000012830016900085906787/S020665_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063757748023000000012830016900085906787/S020665_MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/9001893m.pdf
https://cdn.caymanchem.com/cdn/msds/9001893m.pdf
https://www.fishersci.com/store/msds?partNumber=AC461231000&productDescription=SAQUINAVIR+MESYLATE%2C+98%25+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the collected material into a suitable, closed container for disposal.[2][3]

Disposal:

Waste material must be disposed of in accordance with all applicable federal, state, and local

regulations.[5]

Do not allow the product to enter drains, sewers, or ground water.[1]

The most favorable course of action is to return any unused material to the manufacturer or

supplier, or to use a licensed professional waste disposal service.[6]

Quantitative Data
The following table summarizes key quantitative data for Saquinavir Mesylate.

Property Value

CAS Number 149845-06-7[7][8]

Molecular Formula C38H50N6O5·CH4O3S[9][10]

Molecular Weight 766.95 g/mol [7]

Appearance White to off-white, very fine powder[9][10]

Aqueous Solubility 2.22 mg/mL at 25°C[9][10]

DMSO Solubility Soluble to 50 mM[7]

Occupational Exposure Limits Not established[3]

Experimental Workflow
The following diagram outlines the standard operational workflow for safely handling

Saquinavir Mesylate in a laboratory setting.
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Caption: Workflow for Safe Handling of Saquinavir Mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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